molecular formula C13H8F2O2S B8529879 4-Fluoro-2-[(4-fluorophenyl)sulfanyl]benzoic acid CAS No. 60086-46-6

4-Fluoro-2-[(4-fluorophenyl)sulfanyl]benzoic acid

Cat. No.: B8529879
CAS No.: 60086-46-6
M. Wt: 266.26 g/mol
InChI Key: IPDBSSDXGDFUAM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-Fluoro-2-[(4-fluorophenyl)sulfanyl]benzoic acid is a useful research compound. Its molecular formula is C13H8F2O2S and its molecular weight is 266.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

60086-46-6

Molecular Formula

C13H8F2O2S

Molecular Weight

266.26 g/mol

IUPAC Name

4-fluoro-2-(4-fluorophenyl)sulfanylbenzoic acid

InChI

InChI=1S/C13H8F2O2S/c14-8-1-4-10(5-2-8)18-12-7-9(15)3-6-11(12)13(16)17/h1-7H,(H,16,17)

InChI Key

IPDBSSDXGDFUAM-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1F)SC2=C(C=CC(=C2)F)C(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3.28 g. (0.0256 mol) of p-fluorothiophenol and 6.8 g. (0.0256 mol) of 2-iodo-4-fluorobenzoic acid in 40 ml. of pyridine is added 3.54 g. (0.0256 mol) of potassium carbonate at room temperature with stirring. Additional pyridine is added to dissolve the precipitate and then 1.54 g. of cuprous chloride is added. The mixture is refluxed overnight, cooled, poured into ice-water, stirred and filtered. The aqueous solution is acidified, filtered and the solid dissolved in 5% sodium bicarbonate solution, then extracted with ether. The aqueous solution is acidified, extracted with ether, and the dried extract is concentrated to give 4-fluoro-2-(4-fluorophenylthio)benzoic acid, m.p. 209°-218° C. The latter (3.0 g., 0.0113 mol) is cyclized by heating for one hour with 45 g. of concentrated sulfuric acid to obtain 2,6-difluorothioxanthone, m.p. 205°-210° C.
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cuprous chloride
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ice water
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